4-((3,5-Dichlorophenyl)amino)-2-((2-methoxyethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(3,5-dichloroanilino)-2-(2-methoxyethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C13H16Cl2N2O4/c1-21-3-2-16-11(13(19)20)7-12(18)17-10-5-8(14)4-9(15)6-10/h4-6,11,16H,2-3,7H2,1H3,(H,17,18)(H,19,20)
• InChI Key: IDNPWHJOPLZEKF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(CC(=O)NC1=CC(=CC(=C1)Cl)Cl)C(=O)O
• Molecular Formula: C13H16Cl2N2O4
• Molecular Weight: 335.18 g/mol

Description

4-((3,5-Dichlorophenyl)amino)-2-((2-methoxyethyl)amino)-4-oxobutanoic acid is a chemical compound that is commonly referred to as DCA. DCA is a small molecule that has shown promising results in scientific research for its potential use in cancer treatment. The compound has been found to inhibit the growth and spread of cancer cells in laboratory experiments.

Scientific Research Applications

Environmental Remediation

• Wastewater Treatment : Studies on wastewater treatment methods for removing toxic pollutants, including various chlorophenols and herbicides from the pesticide industry, highlight the effectiveness of biological processes and granular activated carbon. These methods could potentially apply to compounds similar to the one , assuming it shares characteristics with other environmental contaminants (L. Goodwin et al., 2018).

Pharmacological Effects

• Phenolic Compounds : Research on chlorogenic acid, a phenolic compound found in many plants, demonstrates a wide range of biological and pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial activities. Such studies suggest that structurally similar compounds could also have diverse pharmacological applications (M. Naveed et al., 2018).

Agriculture and Pesticide Development

• Herbicide Analysis and Use : Analysis of the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D) and its impact on ecosystems underscores the importance of understanding herbicide chemistry for developing safer agricultural practices. Insights from such studies may inform the development and environmental management of new chemical compounds used in agriculture (Natana Raquel Zuanazzi et al., 2020).

Analytical Chemistry

• Amino Acid Analysis : The ninhydrin reaction, used for analyzing amino acids, peptides, and proteins, exemplifies the critical role of chemical reactions in analytical science. Understanding and developing reactions for specific compounds can enhance analytical methodologies across various scientific fields (M. Friedman, 2004).